MFCD18321603

• IUPAC Name: 2-chloro-6-(5-methoxycarbonylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C13H9ClO4S/c1-18-13(17)10-5-7(6-19-10)8-3-2-4-9(14)11(8)12(15)16/h2-6H,1H3,(H,15,16)
• InChI Key: UKKUDHSYQZHSPL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C13H9ClO4S
• DSSTOX Substance ID: DTXSID50691003
• Molecular Weight: 296.73 g/mol
• CAS No.: 1261956-97-1

Description

The compound “MFCD18321603” is a chemical entity with specific properties and applications. It is used in various scientific research fields due to its unique chemical structure and reactivity. This compound is often utilized in laboratory settings for its ability to participate in diverse chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “MFCD18321603” involves a series of chemical reactions that require precise conditions. The synthetic route typically includes the following steps:

Initial Reaction: The starting materials are reacted under controlled temperature and pressure conditions to form an intermediate compound.

Intermediate Processing: The intermediate is then subjected to further reactions, often involving catalysts to enhance the reaction rate and yield.

Final Synthesis: The final step involves purification and isolation of “this compound” to obtain it in its pure form.

Industrial Production Methods: In industrial settings, the production of “this compound” is scaled up using large reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity. Industrial production also involves stringent quality control measures to maintain consistency in the product.

Chemical Reactions Analysis

Types of Reactions: “MFCD18321603” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions:

Oxidation Reagents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction Reagents: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution Reagents: Common reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield an oxidized derivative, while reduction may yield a reduced form of the compound.

Scientific Research Applications

“MFCD18321603” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological assays and experiments to study its effects on biological systems.

Medicine: It is investigated for its potential therapeutic properties and effects on human health.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of “MFCD18321603” involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Each of these compounds has its own unique properties and applications, making “MFCD18321603” distinct in its specific uses and benefits.